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Compound of Interest

Compound Name: 2,2,3-Trichlorobutane

Cat. No.: B078562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2,2,3-Trichlorobutane is not a commonly used solvent in organic synthesis, and as

such, documented applications are scarce. The following notes are based on the known

physicochemical properties of the compound and analogies to other chlorinated solvents. The

experimental protocol provided is a representative example of a reaction type where 2,2,3-
trichlorobutane could potentially be employed and should be considered a theoretical

application.

Introduction
2,2,3-Trichlorobutane is a chlorinated alkane whose potential as a solvent in organic

synthesis is not well-documented. However, by examining its physical and chemical properties,

we can infer its suitability for certain applications, particularly as a substitute for other

chlorinated solvents like carbon tetrachloride or chloroform, especially in reactions requiring an

inert medium. This document provides an overview of its known properties, potential

applications, and a representative experimental protocol.

Physicochemical Properties
The properties of 2,2,3-trichlorobutane suggest it is a relatively non-polar solvent with a

moderately high boiling point, which could be advantageous for reactions requiring elevated

temperatures. A summary of its key properties is presented below.
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Property Value Source

Molecular Formula C₄H₇Cl₃ [1][2]

Molecular Weight 161.45 g/mol [1]

Boiling Point 142-143 °C [3][4][5]

Density 1.253 g/cm³ (Predicted) [3]

Flash Point 58.2 ± 14.0 °C (Predicted) [3]

Melting Point -6 °C (Estimate) [3]

Vapor Pressure
6.5 ± 0.2 mmHg at 25°C

(Predicted)
[3]

Refractive Index 1.455 (Predicted) [3]

CAS Number 10403-60-8 [2]

Potential Applications in Organic Synthesis
Based on its chlorinated alkane structure, 2,2,3-trichlorobutane is expected to be a relatively

inert solvent. Its primary utility would likely be in reactions where the solvent is not intended to

participate in the reaction mechanism.

Free-Radical Reactions: Chlorinated solvents are often used in free-radical reactions, such

as halogenations, because they are generally unreactive towards radical intermediates.[6][7]

The inert nature of 2,2,3-trichlorobutane would make it a suitable medium for such

transformations, particularly those initiated by light (hν) or chemical initiators like AIBN.

Reactions Requiring Anhydrous, Aprotic Conditions: As an aprotic solvent, 2,2,3-
trichlorobutane could be used in reactions sensitive to moisture and acidic protons.

However, its polarity is likely low, limiting its ability to dissolve polar reagents.

High-Temperature Applications: With a boiling point of approximately 142-143 °C, it could be

employed in reactions that require temperatures exceeding the boiling points of more

common chlorinated solvents like dichloromethane (40 °C) and chloroform (61 °C).
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The logical workflow for considering 2,2,3-trichlorobutane as a solvent is outlined below.

Identify Reaction Type

Requires Inert, Aprotic Solvent?

Requires High Temperature (>100 °C)?

Yes

Consider Other Solvents (e.g., DCM, Toluene)

No
Consider 2,2,3-Trichlorobutane

Yes

No

Solubility Test of Reactants

Insoluble

Proceed with Small-Scale Test Reaction

Soluble

Click to download full resolution via product page

Caption: Logical workflow for considering 2,2,3-trichlorobutane as a solvent.

Safety and Handling
Detailed toxicological data for 2,2,3-trichlorobutane is not readily available. However, as with

all chlorinated hydrocarbons, it should be handled with caution in a well-ventilated fume hood.

[8] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat,

should be worn at all times.

General Precautions for Chlorinated Solvents:
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Inhalation: Avoid breathing vapors. High concentrations can have narcotic effects.

Skin Contact: Avoid contact with skin, as it may cause irritation or dermatitis.

Ingestion: Do not ingest.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents and active metals.[9]

Representative Experimental Protocol: Free-Radical
Bromination of Cumene
This protocol describes a hypothetical free-radical bromination of cumene to form 2-bromo-2-

phenylpropane, using 2,2,3-trichlorobutane as the solvent. This reaction is typically performed

in an inert solvent like carbon tetrachloride; 2,2,3-trichlorobutane is proposed here as a

potential alternative.

Materials:

Cumene

N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN)

2,2,3-Trichlorobutane (anhydrous)

Saturated sodium bicarbonate solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate

Rotary evaporator

Magnetic stirrer and stir bar

Heating mantle with temperature controller
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Reflux condenser

Separatory funnel

Procedure:

Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add cumene (10 mmol, 1.20 g) and N-bromosuccinimide (11 mmol, 1.96

g).

Solvent Addition: Add 40 mL of anhydrous 2,2,3-trichlorobutane to the flask.

Initiator Addition: Add a catalytic amount of AIBN (0.5 mmol, 0.082 g).

Reaction: Heat the mixture to reflux (approximately 140-145 °C) with vigorous stirring. The

reaction progress can be monitored by observing the consumption of the dense NBS and the

appearance of the less dense succinimide. The reaction is typically complete within 1-2

hours.

Workup:

Cool the reaction mixture to room temperature.

Filter the mixture to remove the succinimide byproduct.

Transfer the filtrate to a separatory funnel and wash with saturated sodium bicarbonate

solution (2 x 20 mL) to remove any remaining acidic byproducts.

Wash with brine (1 x 20 mL).

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purification:

Remove the 2,2,3-trichlorobutane solvent using a rotary evaporator.
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The crude product can be purified by vacuum distillation to yield 2-bromo-2-

phenylpropane.

The workflow for this experimental protocol is illustrated in the diagram below.

Reaction

Workup

Purification

Combine Cumene, NBS, and AIBN in 2,2,3-Trichlorobutane

Heat to Reflux (140-145 °C)

Cool and Filter

Wash with NaHCO3 and Brine

Dry with MgSO4

Solvent Removal (Rotovap)

Vacuum Distillation
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Caption: Experimental workflow for the free-radical bromination of cumene.

Conclusion
While 2,2,3-trichlorobutane is not a standard solvent in the organic synthesis laboratory, its

physicochemical properties suggest potential utility in specific applications, particularly high-

temperature, inert-atmosphere reactions like free-radical halogenations. Further research into

its solvency power for a range of organic compounds and its toxicological profile is necessary

before it can be widely adopted. The provided protocol serves as a starting point for exploring

its use in a relevant chemical transformation. Researchers should always perform a thorough

risk assessment before using any new chemical in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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